2-chloro-N-{[2-(difluoromethoxy)phenyl]carbamothioyl}benzamide

• Molecular Formula: C15H11ClF2N2O2S
• Molecular Weight: 356.8 g/mol
• IUPAC Name: 2-chloro-N-[[2-(difluoromethoxy)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C15H11ClF2N2O2S/c16-10-6-2-1-5-9(10)13(21)20-15(23)19-11-7-3-4-8-12(11)22-14(17)18/h1-8,14H,(H2,19,20,21,23)
• InChI Key: YCQOUJLDXJSRBJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC=CC=C2OC(F)F)Cl

Description

2-chloro-N-{[2-(difluoromethoxy)phenyl]carbamothioyl}benzamide, commonly known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of various inflammatory conditions. It is a derivative of salicylic acid and belongs to the class of salicylate drugs. Diflunisal has been shown to be effective in the treatment of rheumatoid arthritis, osteoarthritis, and other inflammatory conditions.

Mechanism of Action

Diflunisal works by inhibiting the production of prostaglandins, which are responsible for inflammation and pain. It does this by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins.
Biochemical and Physiological Effects
Diflunisal has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to inhibit the aggregation of amyloid-beta peptides. It has also been shown to have antioxidant properties, which may help to protect against oxidative damage.

Advantages and Limitations for Lab Experiments

Diflunisal has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. It has also been extensively studied, so its effects and mechanisms of action are well understood. However, like all drugs, it has limitations. It can have side effects, and its effects may vary depending on the specific experimental conditions.

Future Directions

There are a number of future directions for research on diflunisal. One area of interest is its potential use in the treatment of Alzheimer's disease. Further research is needed to determine the optimal dose and treatment regimen for this application. Another area of interest is its potential use in the treatment of other inflammatory conditions, such as inflammatory bowel disease and psoriasis. Additionally, further research is needed to better understand its mechanisms of action and to identify any potential side effects or limitations.

Synthesis Methods

Diflunisal can be synthesized by reacting 2-chlorobenzoyl chloride with difluoromethoxyaniline in the presence of a base to form the intermediate 2-chloro-N-{[2-(difluoromethoxy)phenyl]carbamoyl}benzamide. This intermediate is then treated with thioacetamide in the presence of a base to form the final product, 2-chloro-N-{[2-(difluoromethoxy)phenyl]carbamothioyl}benzamide.

Scientific Research Applications

Diflunisal has been extensively studied for its anti-inflammatory properties and has been found to be effective in the treatment of various inflammatory conditions. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides, which are believed to play a role in the development of the disease.